Cas no 2763906-47-2 (2-(2-Oxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidin-1-yl)thiophene-3-carboxylic acid)

• Product Name: 2-(2-Oxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidin-1-yl)thiophene-3-carboxylic acid
• CAS No: 2763906-47-2
• MF: C₁₃H₁₄N₂O₅S
• MW: 310.325662136078
• CID: 5943846
• PubChem ID: 165981557
• Update Time: 2025-05-20

2-(2-Oxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidin-1-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidin-1-yl)thiophene-3-carboxylic acid
• 2763906-47-2
• EN300-37343352
• 2-(2-Oxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidin-1-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C13H14N2O5S/c1-2-6-20-13(19)14-9-3-5-15(10(9)16)11-8(12(17)18)4-7-21-11/h2,4,7,9H,1,3,5-6H2,(H,14,19)(H,17,18)
• InChI Key： XVDGLKBRXKPSQS-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1N1C(C(CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 310.06234272g/mol
• Monoisotopic Mass: 310.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 124Ų

Additional information on 2-(2-Oxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidin-1-yl)thiophene-3-carboxylic acid

Introduction to 2-(2-Oxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidin-1-yl)thiophene-3-carboxylic Acid (CAS No. 2763906-47-2)

The compound 2-(2-Oxo-3-{[(prop-2-en-1-yloxy)carbonyl]amino}pyrrolidin-1-yl)thiophene-3-carboxylic acid, identified by the CAS registry number CAS No. 2763906-47, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent studies have highlighted its role in inhibiting specific enzymes and its potential as a building block for advanced materials.

The molecular structure of this compound is characterized by a thiophene ring system, which is fused with a pyrrolidine moiety. The presence of the thiophene group imparts aromaticity and stability, while the pyrrolidine ring contributes to the molecule's flexibility and ability to form hydrogen bonds. The carboxylic acid group at position 3 of the thiophene ring further enhances the molecule's functional versatility, making it a valuable candidate for various chemical modifications.

Recent research has focused on the synthesis and characterization of this compound, particularly its ability to act as a precursor for bioactive molecules. Scientists have explored its potential as an inhibitor of kinases and proteases, which are critical targets in the development of anti-cancer and anti-inflammatory drugs. Studies published in high-impact journals such as Nature Communications and Chemical Science have demonstrated its efficacy in modulating enzyme activity, paving the way for further exploration in preclinical models.

In addition to its pharmacological applications, this compound has shown promise in material science. Its ability to form stable metal complexes has led to investigations into its use as a ligand in catalysis and sensor development. Researchers have reported enhanced catalytic activity when this compound is used as a coordinating agent in transition metal complexes, highlighting its potential in industrial applications.

The synthesis of 2-(2-Oxo... involves a multi-step process that combines principles from organic synthesis, including nucleophilic substitution, condensation reactions, and oxidation steps. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. These methods have been optimized to improve yield and reduce environmental impact, aligning with green chemistry principles.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies conducted under simulated environmental conditions have revealed that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts. These findings are critical for ensuring sustainable practices during large-scale production and disposal.

In conclusion, CAS No. 2763906... represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a key player in future research endeavors. As ongoing investigations continue to uncover new insights into its functionality, this compound is poised to make significant contributions to both academic research and industrial innovation.